Cas no 105870-59-5 ((3β)-3-Hydroxy-11-oxours-12-en-28-oic acid)

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid is a triterpenoid derivative with a well-defined steroidal structure, characterized by a hydroxyl group at the C-3 position, a ketone at C-11, and a double bond at C-12. This compound is of interest due to its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly in medicinal chemistry research. Its structural features, including the α,β-unsaturated carbonyl system, may confer reactivity useful for further functionalization. The compound’s purity and defined stereochemistry make it suitable for mechanistic studies or as a reference standard in analytical applications. Its stability under controlled conditions ensures reliable performance in laboratory settings.
(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid structure
105870-59-5 structure
Product Name:(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid
CAS No:105870-59-5
MF:C30H46O4
MW:470.683849811554
CID:199218
PubChem ID:21671982
Update Time:2025-08-10

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

    • Urs-12-en-28-oic acid,3-hydroxy-11-oxo-, (3b)-
    • Obtusilin
    • 11-Oxoursolicacid
    • 11-keto-ursolic acid
    • BDBM50307108
    • (3β)-3-Hydroxy-11-oxours-12-en-28-oic acid
    • CHEMBL603710
    • 105870-59-5
    • PD179293
    • AKOS016036263
    • CS-0892623
    • (1S,2R,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,5,6,6a,7,8,8a,10,11,12,14b-tetradecahydropicene-4a-carboxylic acid
    • FS-7056
    • HY-N12162
    • DA-76368
    • (1S,2R,4aS,6aS,6bR,8aR,10S,12aS,12bR,14bS)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-13-oxo-1,2,3,4,5,6,7,8,8a,10,11,12,12b,14b-tetradecahydropicene-4a-carboxylic acid
    • Inchi： 1S/C30H46O4/c1-17-8-13-30(25(33)34)15-14-28(6)19(23(30)18(17)2)16-20(31)24-27(5)11-10-22(32)26(3,4)21(27)9-12-29(24,28)7/h16-18,21-24,32H,8-15H2,1-7H3,(H,33,34)/t17-,18+,21+,22+,23+,24-,27+,28-,29-,30+/m1/s1
    • InChI Key： MDQJVSLVPQYJLP-HUWCOUCRSA-N
    • SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1(C)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@H](C)[C@H]4C3=CC([C@@H]12)=O

Computed Properties

  • Exact Mass: 470.33960994g/mol
  • Monoisotopic Mass: 470.33960994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 950
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: 6.3

Experimental Properties

  • Color/Form: Powder

(3β)-3-Hydroxy-11-oxours-12-en-28-oic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AE28367-5mg
Obtusilin
 105870-59-5 ≥98%
5mg
 $677.00 2024-04-20

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